1-Heptyl-4-(4-pyridyl)pyridinium bromide
Overview
Description
1-Heptyl-4-(4-pyridyl)pyridinium bromide is a pyridinium dye . It has a molecular weight of 335.28 and a molecular formula of C17H23BrN2 .
Synthesis Analysis
The synthesis of 1-Heptyl-4-(4-pyridyl)pyridinium bromide can be achieved from 4,4’-Bipyridine and 1-Bromoheptane .Molecular Structure Analysis
The molecular structure of 1-Heptyl-4-(4-pyridyl)pyridinium bromide is represented by the formula C17H23BrN2 . The SMILES string representation is [Br-].CCCCCCC[n+]1ccc(cc1)-c2ccncc2 .Physical And Chemical Properties Analysis
1-Heptyl-4-(4-pyridyl)pyridinium bromide appears as a white or yellow powder . It has a melting point of 125-128 °C (lit.) .Scientific Research Applications
1-Heptyl-4-(4-pyridyl)pyridinium Bromide: A Comprehensive Analysis of Scientific Research Applications
Electrochromic Material Applications: 1-Heptyl-4-(4-pyridyl)pyridinium bromide, also known as 1-Heptyl-[4,4’-bipyridin]-1-ium bromide, is utilized as an electrochromic (EC) material. This application is significant in the development of smart windows, displays, and mirrors that can change color or opacity upon the application of an electrical charge .
Organic Electronics Applications: The compound forms a highly efficient quenching system for conjugated polyelectrolyte, which is crucial in the development of organic electronics. These materials are used in organic light-emitting diodes (OLEDs), solar cells, and transistors that are flexible, lightweight, and can be produced at low costs .
Redox Active Electrolyte Applications: As a redox active electrolyte, 1-Heptyl-4-(4-pyridyl)pyridinium bromide plays a role in electrochemical devices (ECDs). This includes batteries and supercapacitors where the compound can contribute to the charge storage mechanism and enhance the device’s performance .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-heptyl-4-pyridin-4-ylpyridin-1-ium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N2.BrH/c1-2-3-4-5-6-13-19-14-9-17(10-15-19)16-7-11-18-12-8-16;/h7-12,14-15H,2-6,13H2,1H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GBJHAEPTEZMDHU-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCC[N+]1=CC=C(C=C1)C2=CC=NC=C2.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10523199 |
Source
|
| Record name | 1-Heptyl-4-(pyridin-4-yl)pyridin-1-ium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10523199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
335.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
39127-10-1 |
Source
|
| Record name | 1-Heptyl-4-(pyridin-4-yl)pyridin-1-ium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10523199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-Heptyl-4-(4-pyridyl)pyridinium bromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![5-bromo-2-chloro-N-[2-(ethylamino)pyridin-3-yl]pyridine-3-carboxamide](/img/structure/B1600962.png)
